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Compound of Interest

5-(Bromomethyl)thiophene-2-
Compound Name:
carbonitrile

Cat. No.: B144116

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(Bromomethyl)thiophene-2-carbonitrile is a substituted thiophene derivative that serves as
a valuable building block in organic synthesis, particularly in the development of
pharmaceutical compounds. Its bifunctional nature, featuring both a reactive bromomethyl
group and a cyano group on a thiophene scaffold, allows for a variety of chemical
transformations. This guide provides an in-depth overview of its physicochemical properties,
experimental protocols for its synthesis and purification, and a visualization of the synthetic
workflow.

Physicochemical Properties

The key physicochemical properties of 5-(Bromomethyl)thiophene-2-carbonitrile are
summarized in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula CeHaBINS [1]

Molecular Weight 202.07 g/mol [11[2][3]

CAS Number 134135-41-4 [1][4]

Appearance Yellow Oil / Solid [2][4]

Boiling Point 121.3+23.2°C [5]

Density 1.7 +0.1 g/cm3 [5]

Purity Typ'ically available in 95-98% 1]
purity

Store in a dark, dry place,
Storage Conditions sealed, in a freezer at

temperatures below -20°C

Soluble in organic solvents
Solubility such as dichloromethane and [4]

ethyl acetate.

Experimental Protocols
Synthesis of 5-(Bromomethyl)thiophene-2-carbonitrile[5]

This protocol details the synthesis of 5-(Bromomethyl)thiophene-2-carbonitrile from 5-
methylthiophene-2-carbonitrile via a free-radical bromination reaction.

Materials:

5-methylthiophene-2-carbonitrile (starting material)

N-bromosuccinimide (NBS)

Benzoyl peroxide (initiator)

Carbon tetrachloride (solvent)
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e Dichloromethane (for workup)

e Saturated sodium bicarbonate solution (for washing)
e Magnesium sulfate (drying agent)

Procedure:

e To a solution of 5-methylthiophene-2-carbonitrile (9.9 g, 80.5 mmol) in carbon tetrachloride
(200 mL), add N-bromosuccinimide (15 g, 84.3 mmol) and benzoyl peroxide (0.23 g, 0.95
mmol).

o Heat the reaction mixture to reflux and maintain for 6 hours.

 After the reaction is complete, cool the resulting suspension and filter to remove the
succinimide byproduct.

« Dilute the filtrate with dichloromethane (400 mL).

e Wash the organic layer with a saturated sodium bicarbonate solution.

e Dry the organic layer over magnesium sulfate.

o Concentrate the solution under vacuum to yield the crude product.
Purification[5]

The crude product from the synthesis is purified using column chromatography.
Materials:

e Crude 5-(Bromomethyl)thiophene-2-carbonitrile

« Silica gel for column chromatography

o Eluent: Ethyl acetate/hexane mixture (1:4 ratio)

Procedure:
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e Prepare a silica gel column using the ethyl acetate/hexane eluent.
e Load the crude product onto the column.

o Elute the column with the 1:4 ethyl acetate/hexane mixture.

o Collect the fractions containing the desired product.

o Combine the pure fractions and concentrate under vacuum to afford 5-
(Bromomethyl)thiophene-2-carbonitrile as a yellow oil.

Visualizations
Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis and purification of 5-
(Bromomethyl)thiophene-2-carbonitrile.
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Caption: Workflow for the synthesis and purification of 5-(Bromomethyl)thiophene-2-
carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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